Cas no 35694-08-7 (2,2',3,3',4,4',5,5'-Octachlorobiphenyl)

• Product Name: 2,2',3,3',4,4',5,5'-Octachlorobiphenyl
• CAS No: 35694-08-7
• MF: C₁₂H₂Cl₈
• MW: 429.768275737762
• CID: 307744
• PubChem ID: 37251
• Update Time: 2025-06-15

2,2',3,3',4,4',5,5'-Octachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,3',4,4',5,5'-octachloro-
• 2,2',3,3',4,4',5,5'-Octachlorobiphenyl
• 2,2',3,3',4,4',5,5'-Octachlorobiphenyl Solution
• 2,6-BIS(2-(DIMETHYLAMINO)ETHOXY)-9,10-ANTHRACENEDIONE DIHYDROCHLORIDE
• 1,1',2,2',3,3',4,4',5,5'-octachlorobiphenyl
• 2,2',3,3',4,4',5,5'-heptachlorobiphenyl
• 2,2',3,3',4,4',5,5'-Hexachlorobiphenyl
• 2,2',3,3',4,4',5,5'-octachlorinated biphenyl
• 2,2',3,3',4,4',5,5'-Octachloro-1,1'-biphenyl
• 2,2,3,3,4,4,5,5-Octachlorobiphenyl100 μg
• 2,3,4,5,2',3',4',5'-Octachlorobiphenyl
• BZ NO 194
• CB-194
• PCB NO 194
• PCB-194
• PCBCONGENER194
• SCHEMBL2230314
• DTXSID5074139
• 1,2,3,4-tetrachloro-5-(2,3,4,5-tetrachlorophenyl)benzene
• DTXCID9039078
• NS00050975
• 2,2',3,3',4,4',5,5'-Octachloro-1,1'-biphenyl #
• 2,2,3,3,4,4,5,5-Octachlorobiphenyl
• CS-0451611
• DTMRKGRREZAYAP-UHFFFAOYSA-N
• NS00114174
• UNII-9UJN9A379B
• 2,2',3,3',4,4',5,5'-Octachlorbiphenyl
• Q27273241
• PCB 194
• PCB No. 194
• 35694-08-7
• PCB No. 194 10 microg/mL in Isooctane
• 9UJN9A379B
• 1,1'-Biphenyl, 2,2',3,3',4,4',5,5'-octachloro-
• 1ST3792
• 2,2',3,3',4,4',5,5'-Octachlorobiphenyl; 2,2',3,3',4,4',5,5'-OCTACHLOROBIPHENYL; PCB 194

• MDL： MFCD00152681
• Inchi： 1S/C12H2Cl8/c13-5-1-3(7(15)11(19)9(5)17)4-2-6(14)10(18)12(20)8(4)16/h1-2H
• InChI Key： DTMRKGRREZAYAP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C1C=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 425.76600
• Monoisotopic Mass: 425.766
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.7170 (rough estimate)
• Melting Point: 159°C
• Boiling Point: 509.96°C (rough estimate)
• Flash Point: 227.9°C
• Refractive Index: 1.6380 (rough estimate)
• PSA: 0.00000
• LogP: 8.58080

2,2',3,3',4,4',5,5'-Octachlorobiphenyl Security Information

• Hazardous Material transportation number：UN 2315
• HazardClass：9
• PackingGroup：II
• Packing Group：II
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls
• Other Chemical Reagents

Additional information on 2,2',3,3',4,4',5,5'-Octachlorobiphenyl

Recent Advances in the Study of 2,2',3,3',4,4',5,5'-Octachlorobiphenyl (CAS: 35694-08-7): Implications for Chemical and Biomedical Research

The compound 2,2',3,3',4,4',5,5'-Octachlorobiphenyl (CAS: 35694-08-7), a member of the polychlorinated biphenyl (PCB) family, has garnered significant attention in recent years due to its persistent environmental presence and potential health risks. This research briefing synthesizes the latest findings on this compound, focusing on its chemical properties, environmental impact, and biomedical implications. Recent studies have highlighted its role as a potent endocrine disruptor and its association with various adverse health effects, including carcinogenicity and neurotoxicity. The compound's structural characteristics, particularly its high degree of chlorination, contribute to its stability and bioaccumulation potential, making it a critical target for environmental and toxicological research.

Recent investigations into 2,2',3,3',4,4',5,5'-Octachlorobiphenyl have employed advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular interactions and degradation pathways. A 2023 study published in Environmental Science & Technology demonstrated that this compound exhibits a strong affinity for lipid-rich tissues, which explains its persistence in the food chain. Additionally, researchers have identified novel microbial strains capable of partially degrading this PCB congener, offering potential bioremediation strategies. These findings are particularly relevant for regions with historically high PCB contamination, such as industrial sites and urban waterways.

In the biomedical realm, studies have explored the mechanistic pathways through which 2,2',3,3',4,4',5,5'-Octachlorobiphenyl exerts its toxic effects. A groundbreaking 2022 study in Toxicological Sciences revealed that this compound activates the aryl hydrocarbon receptor (AhR) pathway, leading to oxidative stress and DNA damage in human hepatocytes. Furthermore, epidemiological data from cohort studies have linked prolonged exposure to this PCB congener with an increased risk of liver dysfunction and metabolic disorders. These insights underscore the need for stringent regulatory measures and the development of targeted therapeutic interventions to mitigate its health impacts.

The environmental fate of 2,2',3,3',4,4',5,5'-Octachlorobiphenyl remains a pressing concern, as its persistence in ecosystems poses long-term risks to biodiversity. Recent modeling studies have predicted its half-life in soil to exceed 20 years under typical environmental conditions. Innovative remediation approaches, such as nanotechnology-based adsorption and advanced oxidation processes, are being tested to address this challenge. For instance, a 2023 pilot study demonstrated the efficacy of graphene oxide composites in selectively removing this compound from contaminated water sources, achieving a removal efficiency of over 90%.

Looking ahead, interdisciplinary collaboration will be essential to address the multifaceted challenges posed by 2,2',3,3',4,4',5,5'-Octachlorobiphenyl. Future research directions should prioritize the development of sensitive detection methods, the exploration of its synergistic effects with other environmental pollutants, and the evaluation of its impact on vulnerable populations. By integrating chemical, environmental, and biomedical perspectives, the scientific community can advance our understanding of this compound and devise effective strategies to minimize its adverse effects on human health and the environment.